Cas no 1400503-15-2 (Benzonitrile, 4-bromo-2,6-dimethoxy-)

• Product Name: Benzonitrile, 4-bromo-2,6-dimethoxy-
• CAS No: 1400503-15-2
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 2911741
• PubChem ID: 102306808
• Update Time: 2025-06-13

Benzonitrile, 4-bromo-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-bromo-2,6-dimethoxy-
• 1400503-15-2
• SCHEMBL24340392
• F96521
• CS-0530177
• MFCD28132246

• Inchi： 1S/C9H8BrNO2/c1-12-8-3-6(10)4-9(13-2)7(8)5-11/h3-4H,1-2H3
• InChI Key： WRIUARSFQSLYSA-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(OC)C=C(Br)C=C1OC

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on Benzonitrile, 4-bromo-2,6-dimethoxy-

Comprehensive Overview of Benzonitrile, 4-bromo-2,6-dimethoxy- (CAS No. 1400503-15-2)

Benzonitrile, 4-bromo-2,6-dimethoxy- (CAS No. 1400503-15-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a benzonitrile core, makes it particularly valuable for constructing complex molecules with tailored properties.

The growing interest in 4-bromo-2,6-dimethoxybenzonitrile is driven by its potential applications in drug discovery and advanced material synthesis. Researchers are increasingly exploring its utility in designing novel heterocyclic compounds, which are pivotal in developing next-generation therapeutics. Additionally, its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, highlights its importance in modern organic synthesis. These reactions are critical for creating biologically active molecules and functional materials.

One of the key reasons behind the popularity of Benzonitrile, 4-bromo-2,6-dimethoxy- is its compatibility with green chemistry principles. As sustainability becomes a central focus in chemical research, this compound's efficient synthesis and minimal environmental impact align with global trends toward eco-friendly processes. Its stability under various reaction conditions further enhances its appeal for industrial-scale applications.

In the context of pharmaceutical intermediates, 1400503-15-2 is often utilized to develop kinase inhibitors and antiviral agents. Recent studies have highlighted its potential in targeting protein-protein interactions, a hot topic in drug development. Moreover, its derivatives are being investigated for their anti-inflammatory and anticancer properties, addressing some of the most pressing medical challenges today.

From a material science perspective, 4-bromo-2,6-dimethoxybenzonitrile is a promising candidate for designing organic semiconductors and luminescent materials. Its electron-withdrawing nitrile group and electron-donating methoxy groups create a balanced electronic structure, ideal for optoelectronic applications. This has sparked interest in its use for OLEDs (Organic Light-Emitting Diodes) and solar cells, aligning with the renewable energy revolution.

The compound's nomenclature, Benzonitrile, 4-bromo-2,6-dimethoxy-, reflects its precise chemical architecture, which is crucial for accurate identification in chemical databases and regulatory documentation. Its CAS number (1400503-15-2) ensures unambiguous referencing across scientific literature and commercial catalogs. For researchers, understanding its spectroscopic properties (e.g., NMR, IR, and MS data) is essential for quality control and application-specific modifications.

In summary, Benzonitrile, 4-bromo-2,6-dimethoxy- (CAS No. 1400503-15-2) represents a multifaceted compound with broad applicability in cutting-edge scientific domains. Its relevance to drug discovery, sustainable chemistry, and advanced materials underscores its importance in contemporary research. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a cornerstone of synthetic chemistry.